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Compound of Interest

Compound Name: Cinchonain Ib

Cat. No.: B1649418

Cinchonain Ib: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cinchonain Ib is a naturally occurring flavanolignan found in the bark of plants such as
Trichilia catigua and the leaves of Eriobotrya japonica.[1] It has garnered significant interest
within the scientific community for its diverse biological activities, including potential
applications in managing type 2 diabetes and its antioxidant properties. This document
provides an in-depth overview of the known physical and chemical properties of Cinchonain
Ib, detailed experimental protocols for its analysis, and a summary of its role in key biological
signaling pathways. All quantitative data is presented in structured tables for clarity, and
complex processes are visualized using diagrams to facilitate understanding.

Chemical and Physical Properties

Cinchonain Ib is a complex polyphenolic compound. Its identity is well-established through
various analytical techniques. The fundamental properties are summarized below.

Table 1: General Properties of Cinchonain Ib
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Property Value Source
CAS Number 85022-69-1 [2][3]
Molecular Formula C24H2009 [21[3]1[41[5]
Molecular Weight 452.41 g/mol [2][41[6]

(2R,3R,10S)-2,10-bis(3,4-
dihydroxyphenyl)-3,5-

IUPAC Name dihydroxy-3,4,9,10-tetrahydro- [6]
2H-pyrano[2,3-flchromen-8-

one
Synonyms Cinchonain-lb, F742N63ATR [3][6]
Appearance Powder [5]

ble 2: Physical and Chemical for Cinchonain I

Property Value Notes
Melting Point 245 °C [21[3]1[7]
Boiling Point 745.5 £ 60.0 °C Predicted
Density 1.620 + 0.06 g/cm?3 Predicted
pKa 9.02 £0.70 Predicted

Soluble in methanol.[8] For

higher solubility, warming the A stock solution of 3800 pg/mli
Solubility tube to 37°C and using an can be prepared in methanol.

ultrasonic bath is [8]

recommended.[9]

Table 3: Computed Molecular Descriptors for
Cinchonain Ib
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Descriptor Value Source
XLogP3 2.2 [31[6]
Hydrogen Bond Donor Count 6 [3][5]
2:;3:[9% Bond Acceptor 9 GlE]
Rotatable Bond Count 2 [31[5]
Topological Polar Surface Area 157 A2 [5][6]
Complexity 718 [315]

Spectroscopic and Analytical Data

The structural elucidation and quantification of Cinchonain Ib rely on standard spectroscopic
techniques.

e Mass Spectrometry (MS): In negative electrospray ionization mode (ESI-), Cinchonain Ib is
typically detected as the deprotonated molecule [M-H]~ at m/z 451.[10][11]

e Nuclear Magnetic Resonance (NMR): *H and 3C NMR are crucial for structural confirmation.
[10] The 3C-NMR spectrum shows characteristic signals for flavalignan-cinchonains,
including a key signal at  168.7 ppm corresponding to the carbonyl C9" from the lactone
ring.[12]

o Ultraviolet (UV) Spectroscopy: For quantitative analysis via HPLC, the response of a UV
detector is commonly monitored at 280 nm.[8]

Biological Activity and Signaling Pathways

Cinchonain Ib has demonstrated significant biological effects, particularly related to metabolic
and inflammatory processes.

Insulinotropic Effect

Research has shown that Cinchonain Ib can stimulate insulin secretion, suggesting its
potential as a therapeutic agent for type 2 diabetes.[13] It has been observed to significantly
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enhance insulin secretion from INS-1 cells (a rat insulinoma cell line) and increase plasma
insulin levels in rats following oral administration.[13][14] The proposed mechanism involves
the direct stimulation of pancreatic [-islets of Langerhans.[13]
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Caption: Proposed mechanism of Cinchonain Ib-induced insulin secretion.

Anti-inflammatory and Lipid Metabolism Pathways

Cinchonain Ib may also play a role in controlling lipid peroxidation and inflammation. It is

suggested to influence these processes by activating signaling pathways associated with key
metabolic regulators such as Fatty Acid Synthase (FASN), Peroxisome Proliferator-Activated
Receptor alpha (PPARa), and Sterol Regulatory Element-Binding Protein 1c (SREBP-1c).[14]
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Caption: Cinchonain Ib's influence on lipid metabolism and inflammation pathways.

Experimental Protocols
Isolation and Purification of Cinchonain Ib

A multi-step process is used to isolate pure Cinchonain Ib from plant material, such as the
bark of Trichilia catigua.[10]

o Extraction: A hydroalcoholic extract is prepared from the chopped bark.[10]

e Initial Purification: The crude extract is subjected to Rotation Locular Counter-Current
Chromatography (RLCC).[10]

o Fraction Cleanup: The resulting chloroform fraction is further cleaned using Solid-Phase
Extraction (SPE).[10]
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e Final Isolation: Pure Cinchonain Ib is obtained from the cleaned fraction using semi-
preparative High-Performance Liquid Chromatography (HPLC) with a reverse-phase mode
of elution.[10]

Validated HPLC Method for Quantification

A validated HPLC method enables the precise quantification of Cinchonain Ib in raw materials
and phytopharmaceuticals.[8]

e Instrumentation: A gradient HPLC system with two pumps, an auto-injector, and a UV-Vis
detector.[10]

e Column: Phenyl-hexyl column.[8]

» Mobile Phase: A solution of acetonitrile/methanol/tetrahydrofuran (45.5:33.5:21) in water
buffered with acetic acid (0.1%) and triethylamine (0.05%), used in a proportion of 29.8:70.2
(v/v).[8]

e Flow Rate: 1.0 mL/min.[8]
o Detection: UV detection at 280 nm.[8]

 Linearity: The method demonstrates linearity in the concentration range of 4.75 to 57.0
Mg/mL.[8]
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Caption: Workflow for the quantitative analysis of Cinchonain Ib by HPLC.
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Conclusion

Cinchonain Ib is a flavanolignan with well-defined physicochemical properties and significant,
guantifiable biological activities. Its insulinotropic effects and influence on inflammatory and
lipid metabolism pathways make it a compound of high interest for further research and
potential drug development. The established analytical methods provide a robust framework for
its quantification and quality control in various matrices. This guide serves as a foundational
resource for professionals engaged in the study and application of this promising natural
product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Physical and chemical properties of Cinchonain Ib].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1649418#physical-and-chemical-properties-of-
cinchonain-ib]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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